BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 1,5-
Naphthalenediamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Naphthalenediamine

Cat. No.: B122787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,5-Naphthalenediamine, a key
chemical intermediate. It covers its fundamental identifiers, physicochemical properties,
synthesis and purification protocols, and its applications, with a particular focus on its relevance
to the chemical and pharmaceutical industries.

Core Identifiers and Chemical Properties

1,5-Naphthalenediamine, also known as 1,5-diaminonaphthalene, is a primary aromatic
amine with the chemical formula CioH10N2.[1][2][3] It is a colorless to light purple crystalline
powder that tends to darken when exposed to air due to oxidation.[2][4] This compound is
soluble in organic solvents such as ethanol, ether, and chloroform but has limited solubility in
water.[1][2][3]

Table 1: Chemical Identifiers for 1,5-Naphthalenediamine
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Identifier Type Value
CAS Number 2243-62-1[2][4]
IUPAC Name Naphthalene-1,5-diamine[2]
EC Number 218-817-8[2]
UNII 13PD3J52LK[2]
1,5-Diaminonaphthalene, 1,5-
Synonyms o
Naphthylenediamine, 1,5-DAN[2]
inChi InChIl=1S/C10H10N2/c11-9-5-1-3-7-8(9)4-2-6-
n
10(7)12/h1-6H,11-12H2[2]
InChiKey KQSABULTKYLFEV-UHFFFAOY SA-N[2]
SMILES C1=CC2=C(C=CC=C2N)C(=C1)N[2]

Table 2: Physicochemical Properties of 1,5-

Naphthalenediamine
Property Value
Molecular Formula C1oH10N2[1][2]

Molecular Weight 158.20 g/mol [2]

Appearance Colorless to light purple crystalline powder[2][4]
Melting Point 185-187 °C[4]

Boiling Point Sublimes

Density 1.4 g/lcm3[4]

Water Solubility

<0.1 g/100 mL at 20.5 °C

Solubility in Organic Solvents

Soluble in ethanol, ether, chloroform[1][3]

pKa

4.44 (conjugate acid)
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Synthesis and Purification

The synthesis of 1,5-Naphthalenediamine can be achieved through several routes, with the
most common being the reduction of 1,5-dinitronaphthalene. An alternative patented method
involves a multi-step process starting from naphthalene.

Experimental Protocol: Synthesis via Reduction of 1,5-
Dinitronaphthalene

A common industrial method for the synthesis of 1,5-Naphthalenediamine is the reduction of
1,5-dinitronaphthalene. This dinitro compound is typically produced by the nitration of
naphthalene, which often results in a mixture of 1,5- and 1,8-dinitronaphthalene isomers that
need to be separated. The reduction of the nitro groups to amino groups can be carried out
using various reducing agents, such as iron in an acidic medium or catalytic hydrogenation.

A patented method describes the catalytic hydrogenation of a mixture of 1,5-dinitronaphthalene
and 1,8-dinitronaphthalene. The process involves dissolving the dinitronaphthalene mixture in
an organic solvent, adding a Pd/C catalyst, and then introducing hydrogen gas to facilitate the
reduction to the corresponding diaminonaphthalenes.[5]

Experimental Protocol: Purification by Sublimation

Crude 1,5-Naphthalenediamine can be purified to remove impurities, such as 1-amino-5-
hydroxynaphthalene. A patented method describes a purification process involving sublimation
under reduced pressure in the presence of a basic inorganic compound, such as sodium
hydroxide.[6]

Procedure:

e 1425 g of crude, dry 1,5-diaminonaphthalene containing 1% by weight of purple impurities is
mixed with 7.5 g of sodium hydroxide and 100 ml of water.[6]

e The mixture is dried in a vacuum at 75 °C.[6]

e The dried mixture is then sublimed under vacuum at 220 °C and 0.6 mbar.[6]
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¢ This process yields 95% of the starting product as purified 1,5-diaminonaphthalene, in which
the purple impurity is no longer detectable by thin-layer chromatography.[6]

Workflow for Synthesis and Purification of 1,5-Naphthalenediamine

Synthesis

Naphthalene

HNO3/H2S504

1,5- and 1,8-
Dinitronaphthalene Mixture

e.g., Fe/HCl or H2/Pd-C

Reduction

Crude 1,5-Diaminonaphthalene

Vacuum, 220°C, Base

Purification

Sublimation

Purified 1,5-Diaminonaphthalene
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Synthesis and Purification Workflow

Applications in Industry and Research

The primary industrial application of 1,5-Naphthalenediamine is as a monomer in the
synthesis of high-performance polymers. It is a key precursor to 1,5-naphthalene diisocyanate
(NDI), which is used in the production of specialty polyurethane elastomers. These
polyurethanes exhibit excellent mechanical properties and are used in demanding applications.

In a research context, 1,5-Naphthalenediamine serves as a versatile building block for the
synthesis of various organic compounds. Its two amino groups can be functionalized to create
a wide range of derivatives with potential applications in materials science and medicinal
chemistry. For instance, it is used in the synthesis of naphthalimides, a class of compounds
investigated for their pharmacological activities, including anticancer and antimicrobial
properties.

Key Applications of 1,5-Naphthalenediamine
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Applications of 1,5-Naphthalenediamine

Biological Activity and Relevance to Drug
Development

While 1,5-Naphthalenediamine is primarily an industrial chemical, its biological properties
have been investigated to some extent. It has been classified as a suspected carcinogen and
has shown mutagenic effects in the Salmonella typhimurium assay. Studies have also indicated
that it possesses both antioxidant and pro-oxidant properties.

For drug development professionals, 1,5-Naphthalenediamine is more relevant as a structural
motif or a starting material for the synthesis of pharmacologically active molecules rather than a
therapeutic agent itself. The naphthalene core is present in numerous approved drugs and
investigational compounds. The diamino-functionality provides convenient handles for chemical
modification to explore structure-activity relationships. There is currently no evidence to
suggest that 1,5-Naphthalenediamine plays a direct role in specific cellular signaling pathways
as a signaling molecule. Its biological effects are primarily considered from a toxicological
perspective.

Safety and Handling

1,5-Naphthalenediamine is a hazardous substance and should be handled with appropriate
safety precautions. It is suspected of causing cancer and is toxic to aquatic life with long-lasting
effects. When handling this compound, personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or
a fume hood to avoid inhalation of dust.

Table 3: GHS Hazard Information

Hazard Class Hazard Statement

Carcinogenicity H351: Suspected of causing cancer

Hazardous to the aquatic environment, acute . o
H400: Very toxic to aquatic life

hazard
Hazardous to the aquatic environment, long- H410: Very toxic to aquatic life with long lasting
term hazard effects
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In case of exposure, immediate medical attention is advised. Skin contact should be addressed
by washing the affected area thoroughly with soap and water. If inhaled, the individual should
be moved to fresh air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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